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Introduction
The Cativa process, developed by BP Chemicals and commercialized in 1995, represents a

significant advancement in the industrial production of acetic acid via methanol carbonylation.

[1][2][3] This process utilizes a sophisticated iridium-based catalyst system, offering numerous

advantages over the preceding rhodium-based Monsanto process, including higher reaction

rates, improved efficiency, and greater stability under low water conditions.[1][2][4] These

enhancements result in reduced byproduct formation, lower energy consumption, and

significant capital cost savings.[1] The core of the Cativa technology lies in the unique reactivity

of its iridium-iodide catalyst, often promoted by ruthenium complexes or metal iodides.[1][2][5]

This document provides detailed application notes and experimental protocols relevant to the

use of iridium complexes in the Cativa process for acetic acid synthesis.

Catalytic System and Mechanism
The primary catalyst in the Cativa process is the anionic iridium complex,

diiododicarbonyliridate(I) ([Ir(CO)₂I₂]⁻).[1][2] The catalytic cycle, which shares fundamental
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steps with the Monsanto process, involves the oxidative addition of methyl iodide to the Ir(I)

center, followed by migratory CO insertion and subsequent reductive elimination of acetyl

iodide, which is then hydrolyzed to acetic acid.[2]

A key distinction of the Cativa process is the significantly faster rate of oxidative addition of

methyl iodide to the iridium center—approximately 150 times faster than with rhodium.[1] While

the subsequent migratory insertion step is slower for iridium, this is effectively counteracted by

the use of promoters.[1] Promoters, such as ruthenium carbonyl complexes or simple iodides of

zinc, cadmium, and indium, accelerate the overall reaction rate by facilitating the removal of an

iodide ligand from the iridium center, which in turn promotes the coordination of carbon

monoxide and accelerates the migratory insertion step.[3][6][7][8]

Data Presentation
Table 1: Typical Reaction Conditions for the Cativa
Process

Parameter Value Reference

Temperature 180 - 195°C [1]

Total Reactor Pressure 30 - 40 bar [1]

Carbon Monoxide Partial

Pressure
25 - 35 bar [1]

Water Concentration 0.5 - 5 wt% [1]

Methyl Acetate Concentration 20 - 30 wt% [1]

Methyl Iodide Concentration 8 - 12 wt% [1]

Iridium Catalyst Concentration 100 - 6000 ppm [1]

Reactor Residence Time 1 - 2 hours [1]

Table 2: Performance Comparison: Cativa vs. Monsanto
Process
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Parameter Cativa Process Monsanto Process Reference

Catalyst Iridium-based Rhodium-based [1][2]

Water Concentration 0.5 - 5 wt% 10 - 15 wt% [1]

Methanol Selectivity > 99% > 99% [1][9]

Reaction Productivity up to 50 mol/L/h ~10 mol/L/h [1]

Propionic Acid

Byproduct
< 200 ppm ~500 ppm [1]

CO Efficiency > 94% ~85% [1][10]

Experimental Protocols
Protocol 1: In-situ Catalyst Preparation
Objective: To prepare the active iridium catalyst ([Ir(CO)₂I₂]⁻) and ruthenium promoter within

the reaction medium.

Materials:

Iridium precursor (e.g., H₂IrCl₆ or IrI₃)

Ruthenium precursor (e.g., Ru₃(CO)₁₂)

Methanol

Acetic Acid

Methyl Iodide

Deionized Water

Carbon Monoxide (high purity)

High-pressure autoclave reactor equipped with a stirrer, gas inlet, liquid sampling port, and

temperature and pressure controls.
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Procedure:

Charge the autoclave with the desired amounts of acetic acid, methanol, water, and methyl

iodide to mimic the process conditions.

Add the iridium precursor (e.g., an aqueous solution of H₂IrCl₆) to the reactor to achieve the

target concentration (typically 1000-5000 ppm).[1]

If a ruthenium promoter is used, add the ruthenium precursor (e.g., Ru₃(CO)₁₂) to the

reactor.

Seal the reactor and purge several times with nitrogen, followed by carbon monoxide.

Pressurize the reactor with carbon monoxide to the desired partial pressure (e.g., 25-35 bar).

[1]

Heat the reactor to the operating temperature (e.g., 180-195°C) while stirring.[1]

The active catalyst species, [Ir(CO)₂I₂]⁻, and the ruthenium promoter will form in-situ under

these conditions.[1]

Protocol 2: Methanol Carbonylation Reaction
Objective: To synthesize acetic acid from methanol and carbon monoxide using the pre-formed

iridium catalyst system.

Procedure:

Following the in-situ catalyst preparation (Protocol 1), ensure the reactor has reached the

target temperature and pressure.

Maintain a continuous flow of carbon monoxide to the reactor to replenish what is consumed

and maintain a constant partial pressure.

Continuously feed methanol to the reactor at a controlled rate to maintain the desired

concentration.

Monitor the reaction progress by periodically taking liquid samples via the sampling port.
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Analyze the samples using gas chromatography (GC) or high-performance liquid

chromatography (HPLC) to determine the concentrations of methanol, methyl acetate, acetic

acid, and any byproducts.

The reaction is typically run to achieve a high conversion of methanol (>99%).[1]

Mandatory Visualization
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Cativa Process Catalytic Cycle

[Ir(CO)₂I₂]⁻
(Iridium(I))

[Ir(CO)₂I₃(CH₃)]⁻
(Iridium(III))

+ CH₃I

[Ir(CO)₃I₂(CH₃)]

+ CO
- I⁻

[Ir(CO)₂I₃(COCH₃)]⁻

Migratory
Insertion

- CH₃COI
(Reductive Elimination)

Promoter (e.g., Ru complex)

Abstracts I⁻

CH₃COI

CH₃COOH

+ H₂O

HI

CH₃OH

CH₃I

+ HI

H₂O

CO

Click to download full resolution via product page

Caption: Catalytic cycle of the iridium-catalyzed Cativa process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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